Cas no 2680879-01-8 ({2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid)

• Product Name: {2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid
• CAS No: 2680879-01-8
• MF: C₁₂H₁₄BrNO₄
• MW: 316.147862911224
• CID: 5637144
• PubChem ID: 165921056
• Update Time: 2025-06-28

{2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293143
• 2680879-01-8
• {2-bromo-5-[(tert-butoxy)carbonyl]phenyl}carbamic acid
• {2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid

• Inchi： 1S/C12H14BrNO4/c1-12(2,3)18-10(15)7-4-5-8(13)9(6-7)14-11(16)17/h4-6,14H,1-3H3,(H,16,17)
• InChI Key： ONBWTOHLSBGBEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.01062g/mol
• Monoisotopic Mass: 315.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on {2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid

Introduction to {2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic Acid (CAS No. 2680879-01-8)

{2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, identified by its CAS number 2680879-01-8, features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and tert-butoxy carbonyl functional groups provides a versatile platform for further chemical modifications, enabling its utility in diverse synthetic pathways.

The bromo substituent at the 2-position of the phenyl ring introduces a reactive site that can undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This reactivity is particularly useful in the development of novel therapeutic agents where precise molecular connectivity is essential. Additionally, the tert-butoxy carbonyl (Boc) group serves as an excellent protecting group for carboxylic acids, ensuring stability during synthetic manipulations while maintaining the integrity of other functional moieties.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in drug discovery. The compound {2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid has been employed in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the bromo moiety facilitates Pd-catalyzed coupling reactions to introduce aryl groups adjacent to the kinase active sites. This approach has shown promise in generating potent and selective inhibitors for therapeutic applications.

In addition to its role in kinase inhibition, {2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid has been explored in the synthesis of protease inhibitors. The Boc group ensures that the carboxylic acid functionality remains protected until it is strategically deprotected to reveal an active pharmacophore. This protective strategy is crucial in maintaining high yields and purity during multi-step syntheses, which are often required to produce drug candidates with optimal pharmacokinetic properties.

The compound's structural features also make it a valuable tool in materials science and polymer chemistry. The bromo group can be used to introduce polymerizable units into macromolecular architectures, enabling the design of advanced materials with tailored properties. For example, polycarbonates and polyesters incorporating this moiety have been investigated for their potential use in biodegradable plastics and coatings. The tert-butoxy carbonyl group further contributes to the material's stability by preventing unwanted side reactions that could compromise its performance.

From a synthetic chemistry perspective, {2-bromo-5-(tert-butoxy)carbamic acid} exemplifies the importance of functional group interplay in designing efficient synthetic routes. The combination of bromo and Boc functionalities allows for sequential modifications without interference between reactive sites. This flexibility is particularly advantageous when synthesizing complex molecules with multiple stereocenters or sensitive functional groups. Recent methodologies have leveraged this compound as a key building block in asymmetric synthesis, where chiral auxiliaries or catalysts are employed to induce high enantioselectivity.

The pharmaceutical industry has also recognized the potential of this compound in developing vaccines and immunotherapeutics. The ability to modify both aromatic and acylated positions provides a scaffold for conjugating antigens or adjuvants, enhancing immune responses against pathogens. Furthermore, its stability under various conditions makes it suitable for formulation into injectable or oral dosage forms without degradation.

In conclusion, {2-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid (CAS No. 2680879-01-8) is a versatile intermediate with broad applications across pharmaceuticals, materials science, and polymer chemistry. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists and biologists alike. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.